![molecular formula C13H17NO3 B4777387 N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B4777387.png)
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Overview
Description
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (BDB) is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. BDB belongs to the class of benzodioxine derivatives, which are known for their diverse biological activities.
Mechanism of Action
The precise mechanism of action of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to inhibit the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects:
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to protect against neurotoxicity induced by beta-amyloid, a protein that is associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied in animal models, making it a well-characterized compound. However, one limitation of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is that its precise mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One potential area of research is the development of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the precise mechanism of action of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide and to identify potential drug targets. Finally, more research is needed to determine the safety and efficacy of N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in humans.
Scientific Research Applications
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant activities in animal models. N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to possess neuroprotective properties and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-2-3-6-14-13(15)10-4-5-11-12(9-10)17-8-7-16-11/h4-5,9H,2-3,6-8H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKUREKZOKMFPQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC2=C(C=C1)OCCO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.